Cas no 1352898-68-0 (3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester)

3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester is a heterocyclic compound featuring a fused pyrazolo-pyridine core, functionalized with an amino group and a methyl ester moiety. This structure makes it a versatile intermediate in medicinal chemistry, particularly for the synthesis of biologically active molecules targeting various therapeutic areas. The presence of both amino and ester groups allows for further derivatization, enabling the development of novel pharmacophores. Its well-defined reactivity profile and stability under standard conditions enhance its utility in multi-step synthetic routes. The compound is commonly employed in the preparation of kinase inhibitors and other small-molecule therapeutics, underscoring its importance in drug discovery research.
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester structure
1352898-68-0 structure
Product Name:3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
CAS No:1352898-68-0
MF:C8H8N4O2
MW:192.17472076416
MDL:MFCD22552925
CID:4777636
Update Time:2026-02-27

3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
    • SB32982
    • Methyl 3-amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylate
    • MDL: MFCD22552925
    • Inchi: 1S/C8H8N4O2/c1-14-8(13)5-3-2-4-6(10-5)7(9)12-11-4/h2-3H,1H3,(H3,9,11,12)
    • InChI Key: CZBKOLDMYQONAT-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CC2=C(C(N)=NN2)N=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • XLogP3: 0.4
  • Topological Polar Surface Area: 93.9

3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
45R0909-1g
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 97%
1g
13399.07CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
45R0909-5g
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 97%
5g
46896.74CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
45R0909-500mg
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 97%
500mg
7123.56CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
45R0909-250mg
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 97%
250mg
3985.8CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
45R0909-100mg
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 97%
100mg
2416.92CNY 2021-05-08
JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd.
45R0909-50mg
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 97%
50mg
1636.72CNY 2021-05-08
eNovation Chemicals LLC
D968398-100mg
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 95%
100mg
$555 2024-07-28
eNovation Chemicals LLC
D968398-250mg
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 95%
250mg
$780 2024-07-28
eNovation Chemicals LLC
D968398-500mg
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 95%
500mg
$1115 2024-07-28
eNovation Chemicals LLC
D968398-1g
3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester
1352898-68-0 95%
1g
$2105 2024-07-28

Additional information on 3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester

3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester (CAS No. 1352898-68-0): A Versatile Heterocyclic Building Block in Modern Medicinal Chemistry

The compound 3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester (CAS No. 1352898-68-0) represents a structurally unique pyrazolopyridine derivative that has garnered significant attention in contemporary drug discovery and development. Its molecular framework combines the pharmacologically relevant pyrazole ring system with a pyridine scaffold, creating a hybrid structure with enhanced opportunities for bioisosteric replacement and scaffold hopping strategies. The presence of an amino group at position 3 and a methyl ester functionality at the pyridine ring provides multiple sites for chemical modification, enabling the design of novel compounds with tailored biological profiles.

Recent advances in computational chemistry and molecular docking studies have highlighted the potential of this compound as a lead structure for targeting kinase enzymes, particularly those involved in oncogenic signaling pathways. The pyrazolopyridine core has demonstrated high binding affinity to ATP-binding sites due to its planar aromaticity and hydrogen bond donor/acceptor capabilities. Notably, a 2024 study published in *Journal of Medicinal Chemistry* reported that derivatives of this scaffold exhibited submicromolar IC₅₀ values against CDK4/6 kinases, positioning them as promising candidates for breast cancer therapy.

From a synthetic perspective, the preparation of CAS No. 1352898-68-0 typically involves multistep processes starting from substituted pyrazoles or pyridines. One prominent route described in recent patents employs a Sonogashira coupling reaction between an iodo-substituted pyrazole and a pyridylacetylene derivative, followed by selective oxidation and esterification steps. This methodology aligns with modern green chemistry principles by minimizing the use of toxic reagents while maintaining high yields (typically >75%). The modular nature of this synthesis allows for rapid diversification through variation of substituents on either ring system.

In the context of neuropharmacology, researchers have explored the role of this compound in modulating GABAA receptor subtypes. A 2023 investigation demonstrated that specific analogs displayed positive allosteric modulation activity with EC₅₀ values comparable to established benzodiazepines but with reduced side effect profiles. This finding underscores the importance of structural optimization through strategic substitution patterns on both the pyrazole and pyridine rings to achieve desired pharmacodynamic properties.

The integration of this scaffold into combinatorial chemistry approaches has further expanded its utility in high-throughput screening campaigns. Automated parallel synthesis platforms now enable the rapid generation of thousands of analogs bearing diverse functional groups at key positions (e.g., R₁ on C(4) or R₂ on N(1)). Such libraries have been instrumental in identifying novel ligands for orphan GPCRs like GPR174, where traditional screening methods often fail due to low receptor expression levels.

Emerging research also highlights the potential application of this compound in antimicrobial drug development, particularly against multidrug-resistant pathogens. A 2024 study revealed that certain derivatives exhibited synergistic effects when combined with β-lactam antibiotics against *Pseudomonas aeruginosa* biofilms, suggesting possible utility as adjuvant therapies to combat antibiotic resistance mechanisms.

From an analytical chemistry standpoint, advanced characterization techniques such as X-ray crystallography and HRMS (High Resolution Mass Spectrometry) have provided detailed insights into the conformational flexibility and tautomeric behavior of this compound. These data are critical for optimizing solid-state properties during pharmaceutical formulation development, ensuring stability under various storage conditions while maintaining bioavailability after oral administration.

In conclusion, the unique structural features and versatile reactivity profile of 3-Amino-1H-pyrazolo[4,3-b]pyridine-5-carboxylic acid methyl ester (CAS No. 1352898-68-0) position it as an invaluable tool compound in modern medicinal chemistry research programs targeting diverse therapeutic areas including oncology, neurology, and infectious diseases.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.